Cas no 2171586-89-1 (2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid)

• Product Name: 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid
• CAS No: 2171586-89-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6143128
• PubChem ID: 165808832
• Update Time: 2025-06-14

2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid
• EN300-1494074
• 2-ethyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]butanoic acid
• 2171586-89-1

• Inchi： 1S/C26H32N2O6/c1-4-26(5-2,24(30)31)28-23(29)22(14-15-33-3)27-25(32)34-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,4-5,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： GKIVWTFAPIIOPB-UHFFFAOYSA-N
• SMILES： O(C(NC(CCOC)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid

Comprehensive Overview of 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid (CAS No. 2171586-89-1)

2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid (CAS No. 2171586-89-1) is a specialized organic compound widely recognized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9-fluorenylmethoxycarbonyl) group ensures selective deprotection during synthesis, making it invaluable for constructing complex peptide chains.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biotechnology and drug discovery. Researchers frequently search for high-purity Fmoc-amino acids like 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid to develop therapeutic peptides, diagnostic tools, and biomaterials. Its unique structure, featuring an ethyl side chain and methoxy group, enhances solubility and stability, addressing common challenges in peptide-based drug formulation.

The compound's CAS No. 2171586-89-1 is often queried in chemical databases and patent literature, reflecting its relevance in intellectual property and R&D. Its applications extend to cancer research, where modified peptides are explored for targeted drug delivery. Additionally, the rise of AI-driven molecular design has increased interest in such building blocks for machine learning-assisted drug development.

From a synthetic chemistry perspective, 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid exemplifies the convergence of green chemistry and precision engineering. Modern protocols emphasize solvent-free reactions and catalytic efficiency, aligning with sustainability goals. This compound's compatibility with automated synthesizers further underscores its role in high-throughput screening workflows.

Quality control is paramount for CAS No. 2171586-89-1, with HPLC and mass spectrometry being standard analytical tools. Suppliers often highlight ≥95% purity to meet GMP standards, catering to clinical trial requirements. As the peptide therapeutics market grows, this compound's versatility positions it as a key enabler for next-generation biopharmaceuticals.

In summary, 2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobutanoic acid (CAS No. 2171586-89-1) is a cornerstone of peptide chemistry, bridging academic research and industrial applications. Its integration into cutting-edge therapies and material science ensures enduring relevance in the life sciences landscape.